Cas no 2229226-82-6 (1-(azidomethyl)-3-fluoro-2-methylbenzene)

• Product Name: 1-(azidomethyl)-3-fluoro-2-methylbenzene
• CAS No: 2229226-82-6
• MF: C₈H₈FN₃
• MW: 165.167624473572
• CID: 6019562
• PubChem ID: 149729907
• Update Time: 2025-06-11

1-(azidomethyl)-3-fluoro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-3-fluoro-2-methylbenzene
• 2229226-82-6
• EN300-1798445

• Inchi： 1S/C8H8FN3/c1-6-7(5-11-12-10)3-2-4-8(6)9/h2-4H,5H2,1H3
• InChI Key： AYYOBNNOAWFOMX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CN=[N+]=[N-])=C1C

Computed Properties

• Exact Mass: 165.07022543g/mol
• Monoisotopic Mass: 165.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 14.4Ų

Additional information on 1-(azidomethyl)-3-fluoro-2-methylbenzene

Chemical Profile of 1-(azidomethyl)-3-fluoro-2-methylbenzene (CAS No: 2229226-82-6)

1-(azidomethyl)-3-fluoro-2-methylbenzene, identified by the CAS number 2229226-82-6, is a fluorinated aromatic compound featuring a unique structural motif that has garnered significant interest in the field of pharmaceutical chemistry and medicinal biology. The presence of both an azide group and a fluoro substituent on a methylbenzene core imparts distinct electronic and steric properties, making this compound a promising candidate for further exploration in drug discovery and material science applications.

The structural configuration of 1-(azidomethyl)-3-fluoro-2-methylbenzene encompasses a benzene ring substituted with a methyl group at the 2-position, a fluorine atom at the 3-position, and an azidomethyl group at the 1-position. This specific arrangement not only enhances the compound's reactivity but also its potential biological activity. The azide moiety, in particular, is a versatile functional group that can undergo various transformations, including nucleophilic substitution, cycloaddition reactions, and metal-catalyzed coupling reactions, thereby facilitating the synthesis of more complex molecular architectures.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. The introduction of fluorine atoms into aromatic rings can modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity to biological targets. In particular, fluoro-substituted benzenes have been extensively studied for their potential applications in oncology, anti-inflammatory drugs, and central nervous system (CNS) therapeutics. The compound 1-(azidomethyl)-3-fluoro-2-methylbenzene represents an intriguing example of how such structural modifications can lead to innovative pharmacological entities.

One of the most compelling aspects of 1-(azidomethyl)-3-fluoro-2-methylbenzene is its utility as a building block in synthetic chemistry. The azidomethyl group serves as an excellent handle for introducing additional functional groups through transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. Furthermore, the reactivity of the azide group allows for its conversion into other functional moieties via decomposition pathways, including diazotization or cycloaddition with unsaturated substrates.

In the context of drug discovery, 1-(azidomethyl)-3-fluoro-2-methylbenzene has been explored as a precursor for developing small-molecule inhibitors targeting various enzymes and receptors. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. The fluoro substituent at the 3-position enhances binding interactions by influencing electronic distributions and hydrophobicity, while the azidomethyl group provides a site for further derivatization to achieve optimal pharmacokinetic profiles.

Recent studies have also demonstrated the potential applications of 1-(azidomethyl)-3-fluoro-2-methylbenzene in materials science. Fluorinated aromatic compounds are known for their unique electronic properties, making them suitable for use in organic electronics, such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The incorporation of fluorine atoms can improve charge transport properties and thermal stability in these materials. Additionally, the azide group can be utilized to introduce controlled functionalities into polymer backbones or surfaces through click chemistry approaches.

The synthesis of 1-(azidomethyl)-3-fluoro-2-methylbenzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include halogenation to introduce the fluoro substituent, followed by methylation to add the methyl group at the desired position. The introduction of the azidomethyl group is often achieved through nucleophilic substitution or metal-catalyzed coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research applications.

Evaluation of 1-(azidomethyl)-3-fluoro-2-methylbenzene in biological assays has revealed its potential as an intermediate in developing novel therapeutics. Preliminary studies indicate that certain derivatives exhibit inhibitory activity against specific enzymes relevant to inflammatory diseases and cancer. However, further research is needed to fully elucidate its pharmacological profile and optimize its efficacy and safety profiles. Collaborative efforts between synthetic chemists and biologists are essential to translate this compound's synthetic advantages into tangible therapeutic benefits.

The growing interest in fluorinated aromatic compounds underscores their significance in modern drug discovery. As computational methods improve and high-throughput screening becomes more efficient, compounds like 1-(azidomethyl)-3-fluoro-2-methylbenzene are likely to play an increasingly important role in identifying new molecular entities with therapeutic potential. The combination of structural features such as fluorine substitution and azide functionality offers a rich palette for medicinal chemists to explore innovative drug designs.

In conclusion,1-(azidomethyl)-3-fluoro-2-methylbenzene (CAS No: 2229226-82-6) represents a structurally unique and versatile compound with broad applications across pharmaceutical chemistry and materials science. Its reactivity stems from its dual functionality—combining an electron-deficient azide group with an electron-withdrawing fluoro substituent on a methylbenzene core—and this makes it an attractive scaffold for further chemical manipulation. As research continues to uncover new synthetic strategies and biological targets,1-(azidomethyl)-3-fluoro-2-methylbenzene is poised to contribute significantly to advancements in drug development and functional materials innovation.